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Compound of Interest

Compound Name: 2-Methoxyoctane

Cat. No.: B1652639

Application Notes and Protocols for 2-
Methoxyoctane

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Methoxyoctane was found during the
literature search. The following information is based on the chemical properties of similar long-
chain alkyl ethers and general laboratory safety principles. This document is intended to
provide guidance and should not be considered a substitute for a manufacturer-provided SDS.
Researchers, scientists, and drug development professionals should always conduct a
thorough risk assessment before handling this chemical.

Introduction

2-Methoxyoctane is a long-chain alkyl ether. While specific toxicological data is not readily
available, information on analogous compounds suggests that it should be handled with care in
a laboratory setting. Ethers as a class of chemicals can pose several hazards, including
flammability and the potential for peroxide formation upon prolonged storage and exposure to
air and light.

Quantitative Data

A summary of the available physical and chemical properties of 2-Methoxyoctane is presented
in Table 1.

Table 1: Physical and Chemical Properties of 2-Methoxyoctane
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Property Value Source
Molecular Formula CoH200 PubChem[1]
Molecular Weight 144.25 g/mol PubChem[1]
IUPAC Name 2-methoxyoctane PubChem[1]
CAS Number 1541-09-9 PubChem[1]
Physical Description Not available

Boiling Point Not available

Melting Point Not available

Flash Point Not available

Vapor Pressure Not available

Solubility Not available

Density Not available

Experimental Protocols
Personal Protective Equipment (PPE)

When handling 2-Methoxyoctane, the following PPE should be worn at all times:
o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Chemically resistant gloves (e.qg., nitrile, neoprene).

» Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes.

Safe Handling Procedures

» Ventilation: Handle 2-Methoxyoctane in a well-ventilated area, preferably within a chemical
fume hood.

» Avoiding Ignition Sources: Ethers are generally flammable. Keep 2-Methoxyoctane away
from open flames, hot surfaces, and sparks.[2][3][4] Use non-sparking tools when handling
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the substance.[3][4]

Grounding and Bonding: For larger quantities, ensure that containers are properly grounded
and bonded to prevent static discharge.[2][4]

Peroxide Formation: Ethers can form explosive peroxides upon exposure to air and light.[3] It
is good practice to date the container upon receipt and upon opening. Test for the presence
of peroxides before heating or distilling. If peroxides are present, consult appropriate
procedures for their removal.

General Hygiene: Avoid inhalation of vapors and contact with skin and eyes. Do not eat,
drink, or smoke in the laboratory. Wash hands thoroughly after handling.[4]

Storage Procedures

Container: Store in a tightly closed, original container.

Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat
sources.[3]

Incompatible Materials: Store 2-Methoxyoctane away from strong oxidizing agents, acids,
and bases.[3][5][6]

Segregation: Do not store with incompatible chemicals. A general guide to the chemical
compatibility of ethers is provided in the diagram below.

Spill and Leak Procedures

Small Spills:

o

Evacuate non-essential personnel from the area.

[¢]

Wear appropriate PPE.

o

Absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or earth).

o

Collect the absorbed material into a suitable container for disposal.

o

Clean the spill area with soap and water.
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e Large Spills:
o Evacuate the area immediately.
o Contact the institution's emergency response team.

o Ensure the area is well-ventilated before re-entry.

Waste Disposal

o Dispose of 2-Methoxyoctane and any contaminated materials in accordance with local,
state, and federal regulations.

e Do not dispose of down the drain.
e Waste should be collected in a properly labeled, sealed container.
Visualizations

Safe Handling Workflow

The following diagram illustrates the recommended workflow for the safe handling of 2-
Methoxyoctane from receipt to disposal.
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Caption: Safe handling workflow for 2-Methoxyoctane.
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Chemical Compatibility of Ethers

This diagram illustrates the general chemical compatibility of ethers with other common
chemical classes.
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Caption: General chemical compatibility of ethers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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